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Compound of Interest

Compound Name: Dfhbi-2T

Cat. No.: B15144248 Get Quote

For researchers, scientists, and drug development professionals utilizing the fluorescent probe

DFHBI-2T, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While a specific Safety Data Sheet (SDS) for DFHBI-2T is not

readily available, guidance from closely related compounds and general laboratory chemical

waste procedures provides a clear framework for safe handling and disposal. This document

outlines the essential steps and precautions for the proper disposal of DFHBI-2T, ensuring the

safety of laboratory personnel and compliance with regulations.

DFHBI-2T, a fluorogenic dye activated by RNA aptamers, is instrumental in imaging RNA within

living cells.[1][2] Its handling and disposal should be approached with the same diligence as

any other laboratory chemical. Although some safety data sheets for similar compounds like

DFHBI 1T suggest it is not classified as a hazardous substance, it is prudent to treat it as

chemical waste.

Key Chemical and Safety Data
To facilitate safe handling and disposal, a summary of the known properties of DFHBI-2T is

provided below.
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Property Value Source

Chemical Name DFHBI-2T [1][2][3]

Molecular Formula C₁₂H₇F₅N₂O₂ [3]

Molecular Weight 306.19 g/mol [3]

Appearance Solid [3]

Solubility Soluble in DMSO MedChemExpress

Storage
Store at -20°C, protected from

light
[1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of DFHBI-2T
waste, including unused stock solutions, contaminated labware, and experimental residues.

Personal Protective Equipment (PPE)
Before handling any chemical waste, ensure appropriate PPE is worn. This includes:

Safety Goggles: To protect eyes from potential splashes.

Gloves: Nitrile gloves are recommended to prevent skin contact.

Laboratory Coat: To protect clothing and skin.

Waste Segregation and Collection
Proper segregation of chemical waste is paramount to prevent accidental reactions and ensure

correct disposal.

Solid Waste: Collect any solid DFHBI-2T powder, contaminated pipette tips, centrifuge tubes,

and other disposable labware in a designated, leak-proof solid chemical waste container.

This container should be clearly labeled as "DFHBI-2T Solid Waste" and include the

chemical name and any associated hazards.
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Liquid Waste: Collect all aqueous solutions containing DFHBI-2T, including unused stock

solutions and experimental supernatants, in a separate, leak-proof, and chemically

compatible liquid chemical waste container. The container must be clearly labeled "DFHBI-
2T Liquid Waste" along with the solvent used (e.g., DMSO, aqueous buffer) and an

approximate concentration of the dye. Do not pour DFHBI-2T solutions down the drain.

Waste Storage
Store the labeled waste containers in a designated and well-ventilated satellite accumulation

area within the laboratory. This area should be away from general laboratory traffic and

incompatible chemicals.

Arrange for Professional Disposal
Contact your institution's Environmental Health and Safety (EHS) office or a certified chemical

waste disposal contractor to arrange for the pickup and disposal of the DFHBI-2T waste.

Follow all institutional and local regulations for chemical waste disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the DFHBI-2T disposal process.
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Caption: Workflow for the proper disposal of DFHBI-2T waste.

By adhering to these procedures, laboratories can ensure the safe and responsible

management of DFHBI-2T waste, contributing to a secure research environment. Always

consult your institution's specific chemical hygiene plan and waste disposal guidelines for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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